Cas no 41860-63-3 (1,3,5-Trifluoro-2-iodobenzene)

• Product Name: 1,3,5-Trifluoro-2-iodobenzene
• CAS No: 41860-63-3
• MF: C₆H₂F₃I
• MW: 257.979764461517
• MDL: MFCD03095328
• CID: 327952
• PubChem ID: 2760714
• Update Time: 2025-11-01

1,3,5-Trifluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trifluoro-2-iodobenzene
• 2,4,6-TRIFLUOROIODOBENZENE
• Benzene,1,3,5-trifluoro-2-iodo-
• DTXSID20964877
• SCHEMBL2929573
• FT-0647716
• 506407-82-5
• AKOS014994961
• DS-2193
• MFCD03095328
• 41860-63-3
• DB-292217
• 1,3,5-trifluoro-2-iodo-benzene

• MDL： MFCD03095328
• Inchi： 1S/C6H2F3I/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
• InChI Key： CTUZRFPGJAMCBX-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1F)F)F

Computed Properties

• Exact Mass: 257.91500
• Monoisotopic Mass: 257.91533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.078
• Melting Point: 28-29 ºC
• Boiling Point: 171 ºC
• Flash Point: 63 ºC
• PSA: 0.00000
• LogP: 2.70850
• Vapor Pressure: No data available

1,3,5-Trifluoro-2-iodobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3,5-Trifluoro-2-iodobenzene

Comprehensive Overview of 1,3,5-Trifluoro-2-iodobenzene (CAS No. 41860-63-3): Properties, Applications, and Industry Insights

1,3,5-Trifluoro-2-iodobenzene (CAS No. 41860-63-3) is a fluorinated aromatic compound widely recognized for its unique chemical properties and versatility in organic synthesis. As a halogenated benzene derivative, it serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material sciences. The presence of both fluorine and iodine substituents enhances its reactivity, making it invaluable for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig transformations.

In recent years, the demand for fluorinated building blocks like 1,3,5-Trifluoro-2-iodobenzene has surged due to their role in designing bioactive molecules and electronic materials. Researchers frequently search for "synthesis methods for trifluorobenzene derivatives" or "applications of iodobenzene in drug discovery," reflecting its relevance in cutting-edge science. This compound’s stability under rigorous conditions also makes it a preferred choice for high-performance polymer development.

From an industrial perspective, 1,3,5-Trifluoro-2-iodobenzene is pivotal in creating liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), aligning with the global shift toward sustainable technologies. Environmental concerns have spurred interest in "green chemistry approaches to halogenated compounds," where this molecule’s efficient synthesis and low toxicity profile stand out. Its compatibility with catalytic C-H activation further positions it as a star player in atom-economical reactions.

Quality control and scalability are frequently discussed topics among manufacturers. Analytical techniques like GC-MS and NMR spectroscopy ensure the purity of CAS No. 41860-63-3, addressing queries such as "how to verify trifluoro-iodobenzene purity." Regulatory compliance, particularly in the EU and North America, emphasizes stringent documentation for fluorinated intermediates, reinforcing the need for reliable suppliers.

Innovations in flow chemistry have further optimized the production of 1,3,5-Trifluoro-2-iodobenzene, reducing waste and energy consumption. This aligns with the broader industry trend toward "sustainable synthetic pathways." Additionally, its role in PET imaging tracer development highlights its medical significance, answering searches like "iodobenzene derivatives in diagnostics."

In conclusion, 1,3,5-Trifluoro-2-iodobenzene (CAS No. 41860-63-3) exemplifies the intersection of chemistry and technology. Its multifaceted applications—from electronic materials to pharmaceutical intermediates—underscore its importance in modern research and industry. As sustainable practices and advanced material demands grow, this compound will remain a cornerstone of innovation.